Cas no 2228164-71-2 (2-bromo-1-(but-3-yn-1-yl)-4-methoxybenzene)

• Product Name: 2-bromo-1-(but-3-yn-1-yl)-4-methoxybenzene
• CAS No: 2228164-71-2
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 5937481
• PubChem ID: 165644059
• Update Time: 2025-10-28

2-bromo-1-(but-3-yn-1-yl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(but-3-yn-1-yl)-4-methoxybenzene
• EN300-1905313
• 2228164-71-2

• Inchi： 1S/C11H11BrO/c1-3-4-5-9-6-7-10(13-2)8-11(9)12/h1,6-8H,4-5H2,2H3
• InChI Key： QSCSLCGPECQWDO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCC#C)OC

Computed Properties

• Exact Mass: 237.99933g/mol
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-bromo-1-(but-3-yn-1-yl)-4-methoxybenzene

2-Bromo-1-(But-3-Yn-1-Yl)-4-Methoxybenzene

The compound 2-bromo-1-(but-3-yn-1-yl)-4-methoxybenzene (CAS No. 2228164-71-2) is a heterocyclic aromatic compound with a bromine atom, a methoxy group, and an alkyne substituent. This molecule belongs to the class of substituted benzenes and is of significant interest in organic synthesis due to its versatile functional groups. The presence of the bromine atom and the alkyne group makes it a valuable precursor in various coupling reactions, particularly in the field of medicinal chemistry and materials science.

Recent studies have highlighted the potential of 2-bromo-1-(but-3-yn-1-yl)-4-methoxybenzene as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound in the construction of complex polycyclic frameworks through Sonogashira coupling reactions. The bromine atom serves as an excellent leaving group, enabling efficient cross-coupling with terminal alkynes under palladium catalysis. This approach has been instrumental in developing novel anti-inflammatory agents and anticancer drugs.

In addition to its role in medicinal chemistry, 2-bromo-1-(but-3-yn-1-yl)-4-methoxybenzene has found applications in the synthesis of advanced materials. The alkyne group can be further functionalized to form conjugated systems, which are highly sought after in optoelectronic devices such as organic light-emitting diodes (OLEDs). Recent advancements in click chemistry have further expanded its utility, allowing for the rapid assembly of supramolecular structures with tailored electronic properties.

The synthesis of 2-bromo-1-(but-3-yinyl)-4-methoxybenzene typically involves a multi-step process starting from bromobenzene derivatives. Key steps include nucleophilic substitution reactions to introduce the methoxy group and subsequent alkylation to attach the butynyl chain. Optimization of reaction conditions, such as temperature and solvent selection, is crucial to achieve high yields and selectivity. Recent research has focused on developing environmentally friendly protocols using microwave-assisted synthesis or enzymatic catalysis to minimize waste and improve efficiency.

From a structural standpoint, 2-bromo-1-(but-3-yinyl)-4-methoxybenzene exhibits unique electronic properties due to the conjugation between the aromatic ring and the alkyne substituent. This conjugation enhances the molecule's stability and reactivity, making it suitable for various chemical transformations. Computational studies have provided deeper insights into its electronic structure, revealing that the methoxy group significantly influences the distribution of electron density across the aromatic ring.

In terms of applications, 2-bromo-butynyl-methoxybenzene has been employed in drug discovery programs targeting neurodegenerative diseases. Its ability to modulate specific receptor activities has been demonstrated in preclinical models, paving the way for further development into potential therapeutic agents. Moreover, its use as a building block in combinatorial chemistry libraries has facilitated high-throughput screening for novel bioactive compounds.

Despite its wide-ranging applications, understanding the environmental impact of 2-bromo-butynyl-methoxybenzene remains an area of active research. Studies on its biodegradation pathways and ecotoxicological effects are essential to ensure sustainable practices in its production and use. Recent findings suggest that under aerobic conditions, this compound undergoes microbial degradation via oxidative cleavage mechanisms, reducing its persistence in aquatic environments.

In conclusion, 2-bromo-butynyl-methoxybenzene stands out as a versatile building block with immense potential across multiple disciplines. Its role as an intermediate in organic synthesis continues to expand with advancements in catalytic methodologies and green chemistry principles. As research progresses, this compound is expected to contribute significantly to both academic exploration and industrial applications.